Pyrimido[4,5-b]indolizine-10-carbonitrile, 1,4,6,7,8,9-hexahydro-4-oxo-

• IUPAC Name: 4-oxo-6,7,8,9-tetrahydro-3H-pyrimido[4,5-b]indolizine-10-carbonitrile
• InChI: InChI=1S/C11H10N4O/c12-5-7-8-3-1-2-4-15(8)10-9(7)13-6-14-11(10)16/h6H,1-4H2,(H,13,14,16)
• InChI Key: CXTBEDSXDOCTHE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=C(C3=C2C(=O)NC=N3)C#N)C1
• Molecular Formula: C11H10N4O
• DSSTOX Substance ID: DTXSID10366068
• Molecular Weight: 214.22 g/mol
• CAS RN: 132994-09-3

Description

Pyrimido[4,5-b]indolizine-10-carbonitrile, 1,4,6,7,8,9-hexahydro-4-oxo- is a heterocyclic compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promise as a potential therapeutic agent due to its unique structure and properties.

Scientific Research Applications

Pyrimido[4,5-b]indolizine-10-carbonitrile, 1,4,6,7,8,9-hexahydro-4-oxo- has been studied for its potential applications in various scientific research fields. It has shown promise as a potential therapeutic agent for the treatment of various diseases, including cancer, inflammation, and neurological disorders. Additionally, this compound has been studied for its potential use as a fluorescent probe in bioimaging applications.

Mechanism of Action

The mechanism of action of Pyrimido[4,5-b]indolizine-10-carbonitrile, 1,4,6,7,8,9-hexahydro-4-oxo- is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes and signaling pathways involved in the development and progression of various diseases. Additionally, Pyrimido[4,5-b]indolizine-10-carbonitrile, 1,4,6,7,8,9-hexahydro-4-oxo- has been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Pyrimido[4,5-b]indolizine-10-carbonitrile, 1,4,6,7,8,9-hexahydro-4-oxo- has been shown to have various biochemical and physiological effects. Studies have shown that this compound can inhibit the proliferation of cancer cells, reduce inflammation, and modulate the immune response. Additionally, Pyrimido[4,5-b]indolizine-10-carbonitrile, 1,4,6,7,8,9-hexahydro-4-oxo- has been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of Pyrimido[4,5-b]indolizine-10-carbonitrile, 1,4,6,7,8,9-hexahydro-4-oxo- is its potential as a therapeutic agent for the treatment of various diseases. Additionally, this compound has been shown to have potential as a fluorescent probe in bioimaging applications. However, one of the limitations of Pyrimido[4,5-b]indolizine-10-carbonitrile, 1,4,6,7,8,9-hexahydro-4-oxo- is its limited solubility in aqueous solutions, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the study of Pyrimido[4,5-b]indolizine-10-carbonitrile, 1,4,6,7,8,9-hexahydro-4-oxo-. One potential direction is the development of new synthetic methods to improve the yield and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action of Pyrimido[4,5-b]indolizine-10-carbonitrile, 1,4,6,7,8,9-hexahydro-4-oxo- and its potential applications in various scientific research fields. Finally, studies are needed to evaluate the toxicity and safety of this compound for use in humans.